Cas no 1702130-93-5 (3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1702130-93-5
• MF: C₁₀H₁₆BrN₃
• MW: 258.158141136169
• CID: 5756394
• PubChem ID: 136839113
• Update Time: 2023-12-26

3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1119442
• 3-Bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1702130-93-5
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-4,5,6,7-tetrahydro-7-methyl-2-(1-methylethyl)-
• 3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C10H16BrN3/c1-6(2)9-8(11)10-12-5-4-7(3)14(10)13-9/h6-7,12H,4-5H2,1-3H3
• InChI Key： GLBNVSAUHGWPBK-UHFFFAOYSA-N
• SMILES： BrC1C(C(C)C)=NN2C=1NCCC2C

Computed Properties

• Exact Mass: 257.05276g/mol
• Monoisotopic Mass: 257.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 348.6±42.0 °C(Predicted)
• pka: 2.84±0.40(Predicted)